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Compound of Interest

Benzyloxyacetaldehyde diethyl
Compound Name:
acetal

Cat. No.: B3025392

An In-Depth Technical Guide to the Physical Properties of Benzyloxyacetaldehyde Diethyl
Acetal

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyloxyacetaldehyde diethyl acetal is a key organic compound utilized in a variety of
synthetic pathways, particularly in the development of novel pharmaceutical agents and
complex molecular architectures. Its unique structural features, combining a benzyloxy group
with a diethyl acetal, render it a versatile building block. A thorough understanding of its
physical properties is paramount for its effective handling, application in reactions, and for the
purification of resulting products. This guide provides a comprehensive overview of the core
physical characteristics of Benzyloxyacetaldehyde diethyl acetal, offering insights into the
practical implications of these properties for laboratory and process chemistry.

Molecular Structure and Identity

The foundational step in understanding the physicochemical behavior of a compound is to
analyze its molecular structure. Benzyloxyacetaldehyde diethyl acetal, with the IUPAC name
[(2,2-diethoxyethoxy)methyl]benzene, possesses a combination of aromatic and aliphatic ether
functionalities, as well as an acetal group. This structure dictates its reactivity, solubility, and
other physical attributes.
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Caption: Molecular Structure of Benzyloxyacetaldehyde Diethyl Acetal

Summary of Physical Properties

The following table summarizes the key physical properties of Benzyloxyacetaldehyde
diethyl acetal, compiled from various authoritative sources. These values are critical for
experimental design, including reaction setup, solvent selection, and purification methods.

Property Value Source(s)
Molecular Formula C13H2003 [1112][31[4]
Molecular Weight 224.30 g/mol [11[2]
Appearance Clear colorless liquid [2][5]
Boiling Point 99-100 °C at 0.6 mmHg [2][6]
Density 0.987 g/mL at 25 °C [2][6]
Refractive Index (n20/D) 1.4770-1.4810 [2][5][6]
Flash Point 79 °C (174.2 °F) - closed cup [2]

Information not widely

available, but expected to be

Solubility . .
soluble in common organic
solvents.
CAS Number 42783-78-8 [L121131141517]

Detailed Analysis of Physical Properties
Boiling Point: A Critical Parameter for Purification

The boiling point of Benzyloxyacetaldehyde diethyl acetal is reported as 99-100 °C at a
reduced pressure of 0.6 mmHg.[2][6] This property is of utmost importance for purification by
distillation. The specification of the boiling point at a reduced pressure indicates that the
compound is likely susceptible to decomposition at its atmospheric boiling point. High
temperatures can lead to the elimination of ethanol or other degradation pathways. Therefore,
vacuum distillation is the required method for obtaining high-purity material. The relatively high
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boiling point, even under vacuum, is a consequence of its molecular weight and the presence
of polar ether linkages which contribute to intermolecular dipole-dipole interactions.

Density and its Implications

With a density of 0.987 g/mL at 25 °C, Benzyloxyacetaldehyde diethyl acetal is slightly less
dense than water.[2][6] This information is crucial for liquid-liquid extractions. In a biphasic
system with water, it will form the upper layer, facilitating its separation from aqueous washes.
This property is also essential for calculating molar quantities from a given volume of the
substance.

Refractive Index: A Quick Purity Check

The refractive index, measured at 1.478 (at 20°C using the D-line of a sodium lamp), is a
sensitive measure of the purity of a liquid sample.[6] For researchers synthesizing or using this
compound, a quick measurement of the refractive index can provide an immediate indication of
whether the material is pure or contains impurities, such as starting materials or solvents. Any
significant deviation from the reported range of 1.4770-1.4810 could suggest contamination.[2]

[5]

Flash Point and Safety Considerations

The flash point of Benzyloxyacetaldehyde diethyl acetal is 79 °C (174.2 °F) in a closed cup
test.[2] This classifies it as a combustible liquid. While not highly flammable, it will ignite with a
source of ignition at or above this temperature. Therefore, it is essential to handle this
compound in a well-ventilated area, away from open flames and sparks. Standard laboratory
safety protocols, including the use of a fume hood and appropriate personal protective
equipment (PPE), should be strictly followed.

Experimental Protocols: Not Explicitly Detailed but
Inferred

While the provided search results do not contain detailed step-by-step experimental protocols
for determining these physical properties, standard methodologies are implied:

» Boiling Point Determination: The boiling point at reduced pressure would be determined
using a vacuum distillation apparatus. The temperature at which the liquid and vapor phases
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are in equilibrium at a specific pressure (0.6 mmHg) is recorded.

o Density Measurement: This is typically measured using a pycnometer or a digital density
meter at a controlled temperature (25 °C).

o Refractive Index Measurement: A refractometer, calibrated and maintained at 20 °C, would
be used to measure the refractive index at the sodium D-line.

o Flash Point Determination: A closed-cup flash point tester would be used, where the liquid is
heated in a closed vessel, and a small flame is periodically introduced to the vapor space to
determine the lowest temperature at which the vapors ignite.

Chemical Identification and Data

For unambiguous identification and data retrieval, the following identifiers are crucial:

CAS Number: 42783-78-8[1][2][3][4][5][7]

Molecular Formula: C13H2003[1][2][3][4]

INChl Key: VTYTZCJIKINWMGA-UHFFFAOYSA-N[1][2][3][6]

SMILES: CCOC(COCclcccccl)OCC[1][2][3][6]

Conclusion

The physical properties of Benzyloxyacetaldehyde diethyl acetal define its behavior in a
laboratory and industrial setting. Its high boiling point under vacuum necessitates specific
purification techniques, while its density and refractive index serve as useful parameters for
handling and quality control. A clear understanding of its combustible nature, as indicated by its
flash point, is critical for ensuring safe laboratory practice. This technical guide provides
researchers, scientists, and drug development professionals with the essential physical data
and practical insights required to effectively and safely utilize this versatile chemical
intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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